Cas no 2231676-48-3 (1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid)

• Product Name: 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid
• CAS No: 2231676-48-3
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.2538
• MDL: MFCD31668039
• CID: 5072986
• Update Time: 2025-06-11

1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((tert-Butoxycarbonyl)(methyl)amino)-3,3-difluorocyclobutane-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl](methyl)amino}-3,3-difluorocyclobutane-1-carboxylic acid
• 3,3-difluoro-1-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]cyclobutane-1-carboxylic acid
• 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid

• MDL： MFCD31668039
• Inchi： 1S/C11H17F2NO4/c1-9(2,3)18-8(17)14(4)10(7(15)16)5-11(12,13)6-10/h5-6H2,1-4H3,(H,15,16)
• InChI Key： OEHSTQRYVXRMCX-UHFFFAOYSA-N
• SMILES： FC1(C([H])([H])C(C(=O)O[H])(C1([H])[H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid

Introduction to 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic Acid (CAS No. 2231676-48-3)

1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid, identified by its CAS number 2231676-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including a difluorocyclobutane core and a tert-butoxycarbonyl (Boc) protected amine group. These structural elements contribute to its versatile applications in synthetic chemistry and drug development.

The difluorocyclobutane moiety is particularly noteworthy due to its electron-withdrawing properties and its ability to influence the reactivity of adjacent functional groups. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of fluorine atoms introduces additional conformational rigidity and metabolic stability, which are highly desirable attributes in drug candidates.

On the other hand, the Boc-protected amine group serves as a critical protecting group in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl moiety not only prevents unwanted side reactions but also provides a stable handle for further functionalization. This dual functionality makes 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid a versatile building block for constructing more intricate molecular architectures.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced pharmacokinetic properties. The difluorocyclobutane scaffold has been explored in various drug candidates, demonstrating improved bioavailability and resistance to metabolic degradation. For instance, studies have shown that fluorinated compounds can exhibit stronger binding affinities to biological targets, making them more effective as therapeutic agents. The incorporation of such motifs into drug molecules has been associated with increased potency and reduced toxicity.

The Boc-protection strategy is another area where this compound shines. In peptide chemistry, protecting groups are essential for controlling the order of functionalization during synthesis. The Boc group is particularly useful because it can be easily introduced and removed under mild conditions without affecting other sensitive functional groups. This makes 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid an ideal candidate for multi-step synthetic routes involving peptides and proteins.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the fluorinated cyclobutane ring can interact favorably with specific amino acid residues in protein binding pockets, enhancing drug-receptor interactions. These insights have guided the design of novel inhibitors targeting various therapeutic pathways, including cancer and inflammatory diseases.

The pharmaceutical industry has also recognized the importance of fluorinated compounds in drug development. Fluorine atoms can modulate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By incorporating fluorine into drug molecules, chemists can fine-tune these properties to optimize therapeutic efficacy. For example, fluoroalkyl groups have been shown to improve blood-brain barrier penetration, making them valuable in treating neurological disorders.

In addition to its applications in drug discovery, 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid has found utility in materials science and agrochemical research. The unique structural features of this compound make it a promising candidate for developing advanced materials with tailored properties. For instance, fluorinated compounds have been used to create polymers with enhanced thermal stability and chemical resistance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve yield and purity. These methods align with the broader trend toward greener and more efficient synthetic processes in chemical manufacturing.

The growing demand for high-quality intermediates like 1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid underscores the importance of robust supply chains in the pharmaceutical industry. Manufacturers must adhere to stringent quality control measures to ensure consistency and reliability for researchers worldwide. Collaborative efforts between academia and industry are essential for advancing both synthetic methodologies and applications.

Looking ahead, the potential applications of this compound are expected to expand as new research emerges. The integration of machine learning and artificial intelligence into drug discovery workflows promises to accelerate the identification of novel therapeutics based on fluorinated scaffolds like difluorocyclobutane derivatives. As computational power increases, so too will our ability to predict molecular behavior and optimize drug design.

In conclusion,1-[tert-butoxycarbonyl(methyl)amino]-3,3-difluoro-cyclobutanecarboxylic acid (CAS No. 2231676-48-3) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop innovative treatments for various diseases while pushing the boundaries of synthetic organic chemistry.